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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B561764

L Get Quote

Essential Safety and Handling Guide for N4-
Acetylsulfamethoxazole-d4

For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols is paramount when handling chemical compounds. This guide provides immediate,

essential safety and logistical information for the handling and disposal of N4-

Acetylsulfamethoxazole-d4, a deuterated metabolite of the antibiotic sulfamethoxazole.[1][2]

Following these procedures is critical for minimizing exposure risk and ensuring a safe

laboratory environment.

Chemical and Physical Properties

Property Value

Chemical Formula C12H9D4N304S

Molecular Weight 299.34 g/mol

Appearance White to light yellow powder or crystal
CAS Number 1215530-54-3

Source: PubChem[3], LGC Standards[4]
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Hazard Identification and Personal Protective Equipment

N4-Acetylsulfamethoxazole is classified as harmful if swallowed and very toxic to aquatic life
with long-lasting effects.[5] While specific data for the deuterated form is limited, it should be
handled with the same precautions as the parent compound. The following Personal Protective
Equipment (PPE) is mandatory.

Protection Type Required Equipment Specifications & Rationale

) Safety goggles with side- To prevent eye contact with
Eye Protection ,
shields dust or splashes.[6]

Inspect gloves prior to use.
Double gloving is
) Chemical-resistant, powder- recommended for handling
Hand Protection o
free gloves (e.g., Nitrile) hazardous drugs. Change
gloves every 30-60 minutes or

immediately if contaminated.[7]

Gown should have a solid
) Impervious lab coat or front, long sleeves, and tight-
Body Protection ) N ]
disposable gown fitting cuffs to prevent skin

contact.[6][7]

Use in a chemical fume hood Required when handling
Respiratory Protection or wear a suitable respirator powders to minimize inhalation
(e.g., N95) of dust particles.[6][8]

Note: Always consult your institution's specific safety guidelines and the most recent Safety
Data Sheet (SDS) before handling any chemical.

Operational Protocols

Strict adherence to the following protocols is mandatory to minimize exposure and prevent
contamination when working with N4-Acetylsulfamethoxazole-d4.

General Handling Workflow
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The following diagram outlines the standard procedure for handling N4-
Acetylsulfamethoxazole-d4 in a laboratory setting.
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Caption: General workflow for handling N4-Acetylsulfamethoxazole-d4.
Preparation:

» Designate Area: All work with solid N4-Acetylsulfamethoxazole-d4 should be conducted in
a designated area, such as a chemical fume hood, to control dust and vapors.[9]

» Verify Equipment: Ensure safety equipment, including an eye-wash station and safety
shower, is accessible and operational.[6]

o Assemble Materials: Gather all necessary equipment, reagents, and a spill kit before starting
work.

Handling:

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6]

e Minimize Dust: Handle the compound carefully to avoid generating dust.[10]
o Prohibited Actions: Do not eat, drink, or smoke in the handling area.[11][12]
Post-Handling:

o Decontaminate: Thoroughly clean the work surface according to your laboratory's
procedures after handling is complete.[13]

 Remove PPE: Properly remove and dispose of gloves and any other disposable PPE as
hazardous waste.[7]

» Hygiene: Wash hands and any exposed skin thoroughly with soap and water after work is
finished.[11]

Storage Protocol

Proper storage is crucial for maintaining the chemical and isotopic purity of deuterated
standards.[14]
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o Container: Keep the container tightly sealed.[6]

» Conditions: Store in a cool, dry, and well-ventilated area.[6] For long-term stability, storage at
-20°C is often recommended for deuterated standards.[14]

e Protection: Protect from direct sunlight and moisture.[6][14] Deuterated compounds can be
hygroscopic, and moisture can lead to H/D exchange, compromising sample integrity.[14][15]

First Aid Measures

In case of exposure, follow these immediate first aid procedures.

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i ) )

the upper and lower eyelids. Seek immediate

medical attention.[16]

Promptly wash the contaminated skin with soap
Skin Contact and water. Remove contaminated clothing. If

irritation persists, seek medical attention.[16]

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

Inhalation o ) )
respiration. Get medical attention as soon as
possible.[16]
IF SWALLOWED: Call a POISON CENTER or
) doctor/physician if you feel unwell. Rinse mouth.
Ingestion

Do not induce vomiting. Seek immediate

medical attention.[5]

Disposal Plan

N4-Acetylsulfamethoxazole-d4 and any materials contaminated with it must be treated as
hazardous chemical waste.[9] Under no circumstances should it be disposed of down the drain
or in regular trash.[9][17]
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Waste Disposal Workflow

The following diagram illustrates the required steps for the safe disposal of N4-
Acetylsulfamethoxazole-d4 waste.
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Caption: Step-by-step waste disposal plan for N4-Acetylsulfamethoxazole-d4.

Step-by-Step Disposal Procedure:
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» Waste Identification and Segregation:

o l|dentify all waste containing N4-Acetylsulfamethoxazole-d4, including unused
compound, solutions, and contaminated labware (e.g., pipette tips, gloves, vials).[9]

o Segregate this waste from other laboratory waste streams.[9]

e Containment:
o Collect waste in a designated, properly labeled, and sealed hazardous waste container.[9]
o Ensure the container is in good condition and compatible with the waste.

e Storage:

o Store the sealed waste container in a designated, secure area away from general
laboratory traffic, pending disposal.[9]

o The storage area must comply with institutional and regulatory guidelines for hazardous
waste.

e Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.[9]

o The preferred method of destruction for pharmaceutical waste is high-temperature
incineration by a licensed hazardous waste disposal company.[9][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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